[(4E)-7-Methoxy-3,4-dihydro-2H-1-benzopyran-4-ylidene]amino [1,1'-biphenyl]-2-carboxylate

• IUPAC Name: [(E)-(7-methoxy-2,3-dihydrochromen-4-ylidene)amino] 2-phenylbenzoate
• InChI: InChI=1S/C23H19NO4/c1-26-17-11-12-20-21(13-14-27-22(20)15-17)24-28-23(25)19-10-6-5-9-18(19)16-7-3-2-4-8-16/h2-12,15H,13-14H2,1H3/b24-21+
• InChI Key: CWKAZRAQWJSVGI-DARPEHSRSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=NOC(=O)C3=CC=CC=C3C4=CC=CC=C4)CCO2
• Isomeric SMILES: COC1=CC2=C(C=C1)/C(=N/OC(=O)C3=CC=CC=C3C4=CC=CC=C4)/CCO2
• Molecular Formula: C23H19NO4
• Molecular Weight: 373.4 g/mol

Description

[(4E)-7-Methoxy-3,4-dihydro-2H-1-benzopyran-4-ylidene]amino [1,1’-biphenyl]-2-carboxylate is a complex organic compound with a unique structure that combines a benzopyran moiety with a biphenyl carboxylate group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(4E)-7-Methoxy-3,4-dihydro-2H-1-benzopyran-4-ylidene]amino [1,1’-biphenyl]-2-carboxylate typically involves a multi-step process. The initial step often includes the formation of the benzopyran ring through a cyclization reaction. This is followed by the introduction of the methoxy group via methylation. The final step involves the coupling of the benzopyran derivative with the biphenyl carboxylate through a condensation reaction under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve the use of automated synthesis equipment to ensure consistency and efficiency. The process typically includes the use of high-purity reagents and solvents, as well as precise control of reaction temperatures and times to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

[(4E)-7-Methoxy-3,4-dihydro-2H-1-benzopyran-4-ylidene]amino [1,1’-biphenyl]-2-carboxylate can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced products.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenating agents like bromine or chlorine in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes.

Scientific Research Applications

[(4E)-7-Methoxy-3,4-dihydro-2H-1-benzopyran-4-ylidene]amino [1,1’-biphenyl]-2-carboxylate has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of [(4E)-7-Methoxy-3,4-dihydro-2H-1-benzopyran-4-ylidene]amino [1,1’-biphenyl]-2-carboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.